Cas no 2171620-07-6 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-hydroxy-3-methylpentyl)carbamoylbutanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-hydroxy-3-methylpentyl)carbamoylbutanoic acid
• CAS No: 2171620-07-6
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6595020
• PubChem ID: 165831480
• Update Time: 2025-08-11

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-hydroxy-3-methylpentyl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-hydroxy-3-methylpentyl)carbamoylbutanoic acid
• 2171620-07-6
• EN300-1522161
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(5-hydroxy-3-methylpentyl)carbamoyl]butanoic acid

• Inchi： 1S/C26H32N2O6/c1-17(13-15-29)12-14-27-25(32)23(10-11-24(30)31)28-26(33)34-16-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,17,22-23,29H,10-16H2,1H3,(H,27,32)(H,28,33)(H,30,31)
• InChI Key： VQIQYKPNTWLCRS-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCCC(C)CCO)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 125Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-hydroxy-3-methylpentyl)carbamoylbutanoic acid

Introduction to 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-hydroxy-3-methylpentyl)carbamoylbutanoic Acid (CAS No. 2171620-07-6)

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-hydroxy-3-methylpentyl)carbamoylbutanoic acid, with the CAS number 2171620-07-6, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising properties for use in drug development, particularly in the context of targeted therapy and biomolecular interactions. The unique structural features of this molecule, including its fluoren-9-yl moiety and the presence of both methoxycarbonyl and carbamoyl functional groups, contribute to its potential utility in various biochemical applications.

The fluoren-9-yl group is a well-known aromatic heterocycle that is frequently employed in medicinal chemistry due to its stability and ability to interact with biological targets. In this compound, the methoxycarbonyl group serves as a protecting group for the amino function, which can be strategically removed under specific conditions to reveal a reactive amine that can participate in further chemical modifications. This feature makes the compound a valuable intermediate in the synthesis of more complex molecules.

The presence of the 5-hydroxy-3-methylpentyl side chain adds another layer of complexity to the molecule, providing a hydrophilic region that can enhance solubility and bioavailability. This side chain is also rich in chiral centers, which could be exploited for the development of enantiomerically pure drugs that exhibit improved pharmacological profiles. The carboxylic acid group at the terminal position allows for further derivatization, enabling the attachment of other functional groups or biomolecules through esterification or amidation reactions.

In recent years, there has been growing interest in the development of novel therapeutic agents that target specific biological pathways. The compound 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-hydroxy-3-methylpentyl)carbamoylbutanoic acid has been explored in several preclinical studies as a potential lead compound for treating various diseases. Its structural features suggest that it may interact with enzymes or receptors involved in metabolic disorders, inflammation, or cancer. For instance, the combination of the fluoren-9-yl moiety and the hydrophobic side chain could facilitate binding to hydrophobic pockets within biological targets, while the polar functional groups may enhance interactions with charged residues.

One particularly intriguing aspect of this compound is its potential role as a prodrug. Prodrugs are inactive or less active forms of a drug that are converted into their active form within the body. The use of protecting groups like the methoxycarbonyl group allows for controlled release of the active pharmacophore, which can improve drug delivery and reduce toxicity. This concept has been successfully applied in other areas of pharmaceutical chemistry and holds promise for future applications of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-hydroxy-3-methylpentyl)carbamoylbutanoic acid.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the methoxycarbonyl group typically involves an esterification reaction between an amino acid derivative and methanol in the presence of an acid catalyst. Subsequent steps may include nucleophilic substitution reactions to introduce the 5-hydroxy-3-methylpentyl side chain, followed by removal of protecting groups under mild acidic or basic conditions. The final step often involves purification through recrystallization or chromatography to obtain pure material suitable for further studies.

The physicochemical properties of this compound have been thoroughly characterized using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS). These data have provided insights into its molecular structure and have confirmed its identity as 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-hydroxy-3-methylpentyl)carbamoylbutanoic acid. Additionally, computational studies have been employed to predict its binding affinity to potential biological targets and to understand how different functional groups contribute to its overall activity.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(5-hydroxy-3-methylpentyl)carbamoylbutanoic acid (CAS No. 2171620-07-6) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable tool for developing new drugs targeting various diseases. As research continues to uncover new applications for this molecule, it is likely that it will play an increasingly important role in both academic and industrial settings.